N-{[(6-butyl-1,3-benzothiazol-2-yl)amino]carbonothioyl}-2-furamide

• IUPAC Name: N-[(6-butyl-1,3-benzothiazol-2-yl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C17H17N3O2S2/c1-2-3-5-11-7-8-12-14(10-11)24-17(18-12)20-16(23)19-15(21)13-6-4-9-22-13/h4,6-10H,2-3,5H2,1H3,(H2,18,19,20,21,23)
• InChI Key: GMXGNCPGULAYDA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC=CO3
• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol

Description

N-{[(6-butyl-1,3-benzothiazol-2-yl)amino]carbonothioyl}-2-furamide, also known as BBF 2066, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBF 2066 is a thioamide derivative of benzothiazole and furan, which are known for their biological activities.

Scientific Research Applications

Synthesis and Reactivity

Studies have demonstrated the synthesis and reactivity of related benzothiazole compounds, highlighting their potential in creating various derivatives through electrophilic substitution reactions, such as nitration, bromination, formylation, and acylation. These reactions expand the utility of benzothiazole derivatives in chemical research and potential pharmaceutical applications (Aleksandrov et al., 2017).

Green Chemistry and Synthesis

Benzothiazoles are significant in biochemistry and medicinal chemistry due to their pharmaceutical and biological activities. Advances in their synthesis, especially related to green chemistry, have been provided, which is crucial for environmentally friendly chemical synthesis (Gao et al., 2020).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effects against steel in acidic solutions. These studies reveal that benzothiazole compounds can offer stable and high inhibition efficiencies, suggesting their potential application in protecting metals from corrosion (Hu et al., 2016).

Electrochemical Synthesis

Electrochemical methods for synthesizing benzothiazoles and thiazolopyridines from thioamides have been reported. These methods are metal- and reagent-free, indicating a sustainable approach to synthesizing these compounds, which are prevalent in pharmaceuticals and organic materials (Qian et al., 2017).

Antimicrobial and Anticonvulsant Activities

The synthesis and biological evaluation of benzothiazole derivatives for antimicrobial and anticonvulsant activities demonstrate their potential as therapeutic agents. These studies have identified compounds with significant biological activities, suggesting their applications in developing new medications (Patel et al., 2015).

Plant Growth Regulatory Activity

Research has also focused on the synthesis of benzothiazole derivatives for potential use in agriculture, such as compounds exhibiting plant growth regulatory activities. These findings could lead to the development of new agrochemicals designed to control plant growth (Kitagawa & Tsutsui, 2000).